Cas no 7295-44-5 (4'-Bromovalerophenone)

4'-Bromovalerophenone Properties

Names and Identifiers

• 1-(4-Bromophenyl)pentan-1-one
• 4-Bromophenyl n-butyl ketone
• 4'-Bromovalerophenone
• 1-(4-bromophenyl)-1-Pentanone
• 4-BROMOVALEROPHENONE
• 1-Bromo-4-pentanoylbenzene
• 4-pentanoylbromobenzene
• ethyl 4-bromopropiophenone
• p-Bromophenyl butyl ketone
• p-Bromovalerophenone
• 4-Bromophenyl Butyl Ketone
• 1-Pentanone, 1-(4-bromophenyl)-
• STYJKBMRWQQJIS-UHFFFAOYSA-N
• NSC76560
• 4`-Bromovalerophenone
• 4-Pentanoyl-bromobenzene
• Maybridge1_002230
• Valerophenone, 4'-bromo-
• p-BROMO VALEROPHENONE
• 4-
• 4 inverted exclamation mark -Bromovalerophenone
• HMS547N08
• MFCD00000107
• 7295-44-5
• 4'-Bromovalerophenone, >=98%
• 1-(4-bromo-phenyl)-pentan-1-one
• NSC-76560
• BS-23201
• SY016944
• AKOS009156886
• B4733
• W-104473
• DTXSID40223236
• NSC 76560
• U4DG7YYR5Q
• SB67020
• CS-W012796
• NS00037447
• 4'-Bromopentanophenone
• EINECS 230-729-1
• FT-0636421
• SCHEMBL1091479
• DTXCID40145727
• +Expand

• MDL： MFCD00000107
• InChIKey： STYJKBMRWQQJIS-UHFFFAOYSA-N
• Inchi： 1S/C11H13BrO/c1-2-3-4-11(13)9-5-7-10(12)8-6-9/h5-8H,2-4H2,1H3
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])=O

Computed Properties

• Exact Mass: 240.01500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 240.015
• Heavy Atom Count: 13
• Complexity: 160
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.82200
• PSA: 17.07000
• Refractive Index: 1.5290 (estimate)
• Boiling Point: 170°C/20mmHg(lit.)
• Melting Point: 36.0 to 40.0 deg-C
• Flash Point: Fahrenheit: >235.4 ° f
  Celsius: >113 ° c
  
• Color/Form: solid
• Solubility: Not available
• λmax: 325(Heptane)(lit.)
• Density: 1.3366 (rough estimate)

4'-Bromovalerophenone Security Information

• Symbol: GHS07 GHS08
• WGK Germany：3
• Safety Term：S22;S24/25
• Safety Instruction： S24/25
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H334-H335
• Warning Statement： P261-P305 + P351 + P338-P342 + P311
• Storage Condition：0-10°C
• Signal Word：Danger
• TSCA：T
• HazardClass：IRRITANT

4'-Bromovalerophenone Customs Data

• HS CODE：2914700090
• Customs Data：

  China Customs Code:

  2914700090

  Overview:

  2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%